Cas no 1314673-55-6 (1-(3-Bromo-4-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-Bromo-4-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314673-55-6
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• MDL: MFCD19692074
• CID: 5197980
• PubChem ID: 83410597
• Update Time: 2023-08-25

1-(3-Bromo-4-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(3-bromo-4-fluorophenyl)-
• 1-(3-Bromo-4-fluorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD19692074
• Inchi： 1S/C10H7BrFN/c11-8-5-7(1-2-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： CQEJWXVZPFIPAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#N)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8